Cas no 2171860-46-9 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid
• CAS No: 2171860-46-9
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 5943096
• PubChem ID: 165560636
• Update Time: 2025-10-29

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid
• EN300-1505436
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-(trifluoromethyl)pentanoic acid
• 2171860-46-9

• Inchi： 1S/C23H23F3N2O5/c24-23(25,26)14(11-21(30)31)9-10-27-20(29)12-28-22(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： AFCDTZSQJZFPSN-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CCNC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171860-46-9)

In the realm of organic chemistry and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171860-46-9) has emerged as a compound of significant interest. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and trifluoromethyl moiety, is widely utilized in peptide synthesis and drug discovery. Its unique structural features make it a valuable intermediate for designing bioactive molecules, particularly in the development of targeted therapies and protease inhibitors.

The Fmoc group in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications. Researchers often search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting the growing demand for high-purity intermediates like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid. Its trifluoromethyl substituent further enhances its utility, as this group is known to improve metabolic stability and bioavailability in drug candidates—a hot topic in medicinal chemistry and AI-driven drug design.

Recent advancements in machine learning for molecular optimization have spurred interest in compounds like 2171860-46-9, as they serve as building blocks for fragment-based drug discovery. The trifluoromethyl group, in particular, is frequently explored in queries such as "CF3 in drug design" or "fluorinated amino acids," reflecting its importance in modulating pharmacokinetic properties. This aligns with the industry's focus on developing next-generation therapeutics with improved efficacy and safety profiles.

From a synthetic perspective, the compound's carboxylic acid functionality allows for further derivatization, making it a versatile scaffold for bioconjugation and prodrug development. Its applications extend to biomaterials science, where researchers investigate its potential in creating peptide-based hydrogels or targeted drug delivery systems. These interdisciplinary applications address trending search terms like "smart biomaterials 2024" and "precision medicine tools," underscoring its relevance in cutting-edge research.

Quality control and analytical characterization of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-(trifluoromethyl)pentanoic acid are critical, given its role in sensitive applications. Techniques such as HPLC, mass spectrometry, and NMR are routinely employed to verify its purity—a topic often queried as "analytical methods for Fmoc compounds." Suppliers and researchers prioritize batch-to-batch consistency, especially for GMP-grade intermediates used in clinical-stage projects.

In conclusion, CAS No. 2171860-46-9 represents a nexus of innovation in peptide chemistry and pharmaceutical development. Its dual functionality—combining the protective features of Fmoc with the bioactive potential of trifluoromethyl—positions it as a key player in addressing contemporary challenges in drug discovery and biomaterials engineering. As the scientific community continues to explore its applications, this compound will undoubtedly remain at the forefront of high-value chemical intermediates.